Cas no 2229526-62-7 (5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine)
5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine
- 2229526-62-7
- EN300-1772386
-
- Inchi: 1S/C6H5N5O3/c7-4-2-9-14-5(4)3-1-8-10-6(3)11(12)13/h1-2H,7H2,(H,8,10)
- InChI Key: CJAFJWIMZVLKCC-UHFFFAOYSA-N
- SMILES: O1C(=C(C=N1)N)C1C=NNC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 195.03923904g/mol
- Monoisotopic Mass: 195.03923904g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 127Ų
5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1772386-0.05g |
5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine |
2229526-62-7 | 0.05g |
$2026.0 | 2023-09-20 | ||
| Enamine | EN300-1772386-0.1g |
5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine |
2229526-62-7 | 0.1g |
$2123.0 | 2023-09-20 | ||
| Enamine | EN300-1772386-0.25g |
5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine |
2229526-62-7 | 0.25g |
$2220.0 | 2023-09-20 | ||
| Enamine | EN300-1772386-0.5g |
5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine |
2229526-62-7 | 0.5g |
$2317.0 | 2023-09-20 | ||
| Enamine | EN300-1772386-1.0g |
5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine |
2229526-62-7 | 1g |
$2412.0 | 2023-06-03 | ||
| Enamine | EN300-1772386-2.5g |
5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine |
2229526-62-7 | 2.5g |
$4728.0 | 2023-09-20 | ||
| Enamine | EN300-1772386-5.0g |
5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine |
2229526-62-7 | 5g |
$6996.0 | 2023-06-03 | ||
| Enamine | EN300-1772386-10.0g |
5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine |
2229526-62-7 | 10g |
$10375.0 | 2023-06-03 | ||
| Enamine | EN300-1772386-1g |
5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine |
2229526-62-7 | 1g |
$2412.0 | 2023-09-20 | ||
| Enamine | EN300-1772386-5g |
5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine |
2229526-62-7 | 5g |
$6996.0 | 2023-09-20 |
5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine
Recent Advances in the Study of 5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine (CAS: 2229526-62-7)
The compound 5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine (CAS: 2229526-62-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
Recent studies have highlighted the synthetic versatility of 5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine, which serves as a key intermediate in the development of novel heterocyclic compounds. Researchers have optimized its synthesis through multi-step reactions involving nitration, cyclization, and functional group transformations. The compound's nitro and amine groups provide reactive sites for further derivatization, making it a valuable scaffold for medicinal chemistry.
In terms of biological activity, preliminary investigations have demonstrated that 5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine exhibits moderate inhibitory effects against certain kinase targets, particularly those involved in inflammatory pathways. Molecular docking studies suggest that the compound's nitro-pyrazole moiety plays a crucial role in binding to the ATP-binding site of these kinases. These findings position it as a potential lead compound for the development of anti-inflammatory agents.
Further pharmacological evaluations have revealed interesting structure-activity relationships (SAR) for derivatives of 5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine. Modifications at the oxazole ring have been shown to significantly influence both potency and selectivity. Recent patent filings indicate growing commercial interest in this chemical scaffold, particularly for applications in autoimmune diseases and certain oncology indications.
From a drug development perspective, the compound presents both opportunities and challenges. While its synthetic accessibility and promising biological activity make it attractive, researchers are actively working to address issues related to its metabolic stability and solubility. Recent advances in formulation technology may help overcome these limitations, potentially accelerating its transition from a research compound to a clinical candidate.
In conclusion, 5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine represents an exciting area of research in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable scaffold for drug discovery. Future research directions likely include further optimization of its pharmacological properties, expansion of its therapeutic applications, and investigation of its mechanism of action at the molecular level. The compound's CAS number (2229526-62-7) serves as an important identifier for researchers tracking its development in the scientific literature and patent landscape.
2229526-62-7 (5-(3-nitro-1H-pyrazol-4-yl)-1,2-oxazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)